Cas no 1805983-84-9 (6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1805983-84-9
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4828612
• Update Time: 2025-05-22

6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO3/c1-17-5-3(7(9,10)11)2-4(16)15-6(5)18-8(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： HEWWQIUENUOMLX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1OC)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6

Additional information on 6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Research Brief on 6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805983-84-9)

The compound 6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805983-84-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of inflammation and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability under physiological conditions, a critical factor for its potential use as a pharmacophore. Additionally, the presence of fluorine atoms was noted to enhance its lipophilicity and membrane permeability, which are advantageous for drug delivery.

In terms of biological activity, preliminary in vitro assays have demonstrated that 6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory pathways. This finding suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects. Further mechanistic studies are underway to elucidate its interaction with COX-2 at the molecular level.

Another area of interest is the compound's role in modulating metabolic enzymes. A recent preprint on bioRxiv reported its ability to inhibit certain cytochrome P450 isoforms, which could have implications for drug-drug interactions and personalized medicine. Researchers are particularly intrigued by its potential to serve as a scaffold for designing novel enzyme inhibitors targeting metabolic diseases such as diabetes and obesity.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Current research is focused on derivatization strategies to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 6-Hydroxy-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a versatile and pharmacologically relevant molecule with broad potential in drug development. Ongoing research aims to fully exploit its unique chemical properties and biological activities, paving the way for innovative therapeutic solutions in inflammation and metabolic disorders.